Cas no 400075-84-5 (2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole)

• Product Name: 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole
• CAS No: 400075-84-5
• MF: C₂₁H₁₂Cl₃NOS₂
• MW: 464.815079689026
• CID: 5227084
• Update Time: 2026-03-07

2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole
• Methanone, (4-chlorophenyl)[5-[[4-(3,4-dichlorophenyl)-2-thiazolyl]methyl]-2-thienyl]-

• Inchi： 1S/C21H12Cl3NOS2/c22-14-4-1-12(2-5-14)21(26)19-8-6-15(28-19)10-20-25-18(11-27-20)13-3-7-16(23)17(24)9-13/h1-9,11H,10H2
• InChI Key： KIYNFICWLJPCMJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1SC(CC2=NC(C3=CC=C(Cl)C(Cl)=C3)=CS2)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole

Introduction to Compound CAS No. 400075-84-5: 2-{[5-(4-Chlorobenzoyl)Thiophen-2-Yl]Methyl}-4-(3,4-Dichlorophenyl)-1,3-Thiazole

The compound with CAS No. 400075-84-5, named 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by the presence of a thiazole ring substituted with a methyl group attached to a thiophene ring, which in turn is substituted with a chlorobenzoyl group. Additionally, the thiazole ring is further substituted with a dichlorophenyl group, making it a highly functionalized molecule.

The synthesis of this compound involves a series of multi-step reactions, including coupling reactions, oxidations, and reductions. The key intermediates in its synthesis include chlorobenzoylation of thiophene derivatives and subsequent coupling with thiazole precursors. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules with high purity and yield.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of multiple functional groups, such as the thiazole ring, thiophene ring, and chlorobenzoyl group, makes it an excellent candidate for exploring various biological activities. For instance, studies have shown that thiazole-containing compounds exhibit significant anti-inflammatory, antitumor, and antimicrobial properties.

Moreover, the dichlorophenyl group substitution adds to the compound's stability and bioavailability, making it a promising lead for developing new therapeutic agents. Recent research has focused on evaluating its activity against various enzymes and receptors involved in disease pathways. For example, studies have demonstrated that this compound can inhibit certain kinases associated with cancer progression.

In addition to its pharmacological applications, this compound also finds relevance in materials science due to its unique electronic properties. The combination of sulfur-containing rings and aromatic substituents imparts interesting optical and electronic characteristics to the molecule. These properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe use in industrial and medical applications. Recent studies have employed advanced analytical techniques to assess the environmental fate of similar compounds, providing valuable insights into their biodegradability and ecotoxicity.

In conclusion, the compound with CAS No. 400075-84-5 represents a fascinating example of modern organic synthesis and its applications in diverse fields. Its complex structure and versatile functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental chemistry.